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Compound of Interest

Compound Name: 1,3-Distearoyl-2-chloropropanediol

Cat. No.: B12318218

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,3-Distearoyl-2-chloropropanediol. The following
procedures are based on best practices for handling chlorinated lipids and analogous
hazardous compounds, ensuring a safe laboratory environment.

Hazard Identification and Safety Data

While a specific Safety Data Sheet (SDS) for 1,3-Distearoyl-2-chloropropanediol is not
readily available, data from closely related chlorinated propanediol compounds indicate a
number of potential hazards. The primary hazards are associated with the chlorinated
propanediol moiety.

Summary of Potential Hazards and Physical Properties:
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Parameter Information

Acute Toxicity, Oral (Category 3)[1] Acute
Toxicity, Inhalation (Category 2)[1] Skin Irritation
(Category 2)[1] Serious Eye Damage (Category

GHS Hazard Classification (Inferred) il Caru.nogenl(.:lt.y (Category 2)[1] N
Reproductive Toxicity (Category 1B)[1] Specific
Target Organ Toxicity - Single Exposure
(Category 1)[1] Specific Target Organ Toxicity -
Repeated Exposure (Category 1)[1]

Molecular Formula C39H75ClO4[2][3][4][5]

Molecular Weight 643.46 g/mol [2][3]

Appearance White Solid[3]

Storage Temperature 2-8°C or -20°C Freezer[3][6]

Solubility Slightly soluble in Chloroform and Hexanes[3]

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls:
Always handle 1,3-Distearoyl-2-chloropropanediol in a well-ventilated area.[7]
Use a chemical fume hood for all procedures that may generate dust or aerosols.[1]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be
inspected for integrity before each use.[7]

Eye and Face Protection: Use tightly fitting safety goggles with side-shields. A full-face shield
should be worn over goggles if there is a risk of splashing.
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o Body Protection: A lab coat is mandatory. For larger quantities or procedures with a higher
risk of exposure, wear a chemical-resistant apron or coveralls.

» Respiratory Protection: If dust or aerosols are likely to be generated and engineering
controls are insufficient, use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates.

3. Handling Procedures:

o Before use, allow the container to warm to room temperature to prevent condensation.
o Carefully open the container in a chemical fume hood.

o Weigh the required amount on a tared, clean, and dry container within the fume hood.
e Avoid creating dust.

» For dissolution, add the solvent slowly to the solid.

o After handling, thoroughly wash hands and any exposed skin with soap and water.[8]
e Do not eat, drink, or smoke in the laboratory.[8]

Workflow for Handling 1,3-Distearoyl-2-chloropropanediol
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Safe Handling Workflow for 1,3-Distearoyl-2-chloropropanediol

Preparation
- Review SDS of analogous compounds
- Ensure engineering controls are functional
- Don appropriate PPE

Handling
- Work in a chemical fume hood
- Weigh and handle with care to avoid dust
- Use appropriate labware

If Spill Occurs

Spill Response
- Evacuate and ventilate the area

- Use absorbent material for containment
- Decontaminate the area

Waste Disposal
- Segregate waste
- Store in labeled, sealed containers
- Dispose of as hazardous chemical waste

'

Decontamination
- Clean work surfaces
- Decontaminate reusable labware
- Remove and dispose of PPE correctly

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Distearoyl-2-chloropropanediol.
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Disposal Plan

1. Waste Segregation and Collection:

» All materials contaminated with 1,3-Distearoyl-2-chloropropanediol, including disposable
gloves, weighing paper, and pipette tips, must be considered hazardous waste.

o Collect solid waste in a dedicated, clearly labeled, and sealed container.

o Collect liquid waste (solutions of the compound) in a separate, labeled, and sealed container.
Do not mix with other solvent waste streams unless compatible.

2. Storage of Waste:

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

e Ensure waste containers are properly sealed to prevent leaks or spills.
3. Final Disposal:

o Dispose of 1,3-Distearoyl-2-chloropropanediol waste through a licensed chemical waste
disposal company.

o The material may be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[7]

e Do not dispose of this chemical down the drain or in regular trash.
Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[1][7]

o Spill: Evacuate the area. Wear appropriate PPE. For small spills, absorb with an inert
material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills,
contact your institution's environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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